Cas no 1000342-77-7 (6-Nitro-5-azaindole)

• Product Name: 6-Nitro-5-azaindole
• CAS No: 1000342-77-7
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD08690137
• CID: 844735
• Update Time: 2026-04-29

6-Nitro-5-azaindole Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-5-azaindole
• 6-Nitro-1H-pyrrolo[3,2-c]pyridine
• 1H-Pyrrolo[3,2-c]pyridine, 6-nitro-

• MDL： MFCD08690137
• Inchi： InChI=1S/C7H5N3O2/c11-10(12)7-3-6-5(4-9-7)1-2-8-6/h1-4,8H
• InChI Key： NKDYJOFWMSSDFZ-UHFFFAOYSA-N
• SMILES： C1=CNC2=CC(=NC=C12)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 6-Nitro-5-azaindole

Exploring the Properties and Applications of 6-Nitro-5-azaindole (CAS No. 1000342-77-7)

6-Nitro-5-azaindole (CAS No. 1000342-77-7) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This nitro-substituted azaindole derivative is known for its unique structural features, which make it a valuable building block in the synthesis of various pharmaceutical intermediates and organic electronic materials. Researchers are particularly interested in its potential applications due to its electron-withdrawing properties and aromatic stability.

The compound's molecular structure consists of a fused bicyclic system with a nitro group at the 6-position, which enhances its reactivity in nucleophilic substitution reactions. This characteristic is often exploited in the design of drug candidates, especially those targeting kinase inhibitors and anticancer agents. Recent studies have highlighted its role in the development of small-molecule therapeutics, aligning with the growing demand for precision medicine and targeted drug delivery systems.

In addition to its pharmaceutical relevance, 6-Nitro-5-azaindole is also explored in organic electronics. Its conjugated π-system and redox-active properties make it a candidate for use in OLEDs (organic light-emitting diodes) and photovoltaic devices. This dual applicability has sparked interest among researchers working on sustainable energy solutions and green chemistry, topics that are currently trending in scientific communities.

From a synthetic perspective, the preparation of 6-Nitro-5-azaindole often involves multi-step organic reactions, including nitration and cyclization processes. Optimizing these methods to achieve higher yields and purity is a key focus area, especially for industrial-scale production. Questions like "How to synthesize 6-Nitro-5-azaindole efficiently?" or "What are the latest advancements in azaindole chemistry?" are frequently searched by chemists and students alike.

The compound's physicochemical properties, such as its solubility, melting point, and stability under various conditions, are critical for its practical applications. For instance, its solubility in polar solvents makes it suitable for aqueous-phase reactions, while its thermal stability is advantageous for high-temperature processes. These attributes are often discussed in forums and research papers, addressing queries like "What solvents work best for 6-Nitro-5-azaindole?"

Looking ahead, the potential of 6-Nitro-5-azaindole in drug discovery and material innovation remains vast. With the rise of AI-driven molecular design and computational chemistry, researchers are now able to predict and optimize its properties more efficiently. This aligns with the broader trend of integrating machine learning into chemical research, a topic that dominates modern scientific discourse.

In summary, 6-Nitro-5-azaindole (CAS No. 1000342-77-7) is a versatile compound with promising applications across multiple disciplines. Its structural uniqueness, combined with its functional versatility, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and renewable energy.